Cas no 2229341-93-7 (tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylcyclohexyl}carbamate
• CAS No: 2229341-93-7
• MF: C₁₇H₃₂N₂O₃
• MW: 312.447585105896
• CID: 5894490
• PubChem ID: 165881225
• Update Time: 2025-06-09

tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylcyclohexyl}carbamate
• tert-butyl N-{4-[(4-hydroxypiperidin-4-yl)methyl]cyclohexyl}carbamate
• EN300-1874331
• 2229341-93-7

• Inchi： 1S/C17H32N2O3/c1-16(2,3)22-15(20)19-14-6-4-13(5-7-14)12-17(21)8-10-18-11-9-17/h13-14,18,21H,4-12H2,1-3H3,(H,19,20)
• InChI Key： AZWJYHTVIMNIER-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)CC1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 312.24129289g/mol
• Monoisotopic Mass: 312.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylcyclohexyl}carbamate

tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylcyclohexyl}carbamate: A Comprehensive Overview

The compound with CAS number 2229341-93-7, commonly referred to as tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylcyclohexyl}carbamate, is a highly specialized organic compound with significant applications in the field of chemical synthesis and drug development. This compound is characterized by its complex structure, which includes a tert-butyl carbamate group attached to a cyclohexane ring substituted with a hydroxypiperidine moiety. The presence of the hydroxypiperidine ring introduces unique chemical properties, making this compound a valuable intermediate in the synthesis of bioactive molecules.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the preparation of tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylcyclohexyl}carbamate. One of the most promising approaches involves the use of multicomponent synthesis strategies, which allow for the simultaneous formation of multiple bonds in a single reaction step. This not only enhances the efficiency of the synthesis process but also reduces the overall cost and environmental impact associated with traditional multi-step syntheses.

The structural complexity of this compound makes it an ideal candidate for exploring enantioselective synthesis techniques. By employing chiral catalysts, researchers have been able to achieve high enantiomeric excess in the preparation of this compound, which is crucial for its application in asymmetric drug design. The ability to control stereochemistry during synthesis has opened new avenues for exploring the biological activity of this compound and its derivatives.

From a pharmacological perspective, tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylcyclohexyl}carbamate has shown potential as a lead compound in the development of novel therapeutic agents. Recent studies have demonstrated that this compound exhibits significant bioactivity in vitro, particularly in assays targeting key enzymes involved in inflammatory and neurodegenerative diseases. The hydroxypiperidine moiety plays a critical role in modulating the compound's interactions with biological targets, making it a valuable tool for drug discovery efforts.

The cyclohexane ring substitution pattern further enhances the compound's versatility, allowing for additional functionalization to tailor its properties for specific applications. For instance, modifications to the substituents on the cyclohexane ring can influence the compound's solubility, stability, and bioavailability, all of which are critical factors in drug development.

Another area of active research involves the investigation of tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylcyclohexyl}carbamate as a precursor for more complex molecular architectures. By leveraging modern coupling reactions and click chemistry techniques, researchers have successfully incorporated this compound into larger molecular frameworks, paving the way for the creation of highly potent and selective drugs.

In terms of industrial applications, the scalability of this compound's synthesis is a key consideration. Recent advancements in catalytic asymmetric synthesis have made it possible to produce this compound on a larger scale while maintaining high purity and enantiomeric excess. This scalability is essential for transitioning from laboratory-scale research to commercial production.

Moreover, computational chemistry tools have been instrumental in predicting the behavior of tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylcyclohexyl}carbamate under various conditions. Molecular modeling studies have provided insights into its conformational flexibility, electronic properties, and potential interactions with biological systems. These computational insights complement experimental findings and accelerate the drug discovery process.

In conclusion, tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylcyclohexyl}carbamate stands out as a versatile and valuable compound with wide-ranging applications in chemical synthesis and pharmacology. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial efforts aimed at addressing unmet medical needs.